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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid

Cat. No.: B1213156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxyterephthalic acid (2-HTA), also known as 2-hydroxy-1,4-benzenedicarboxylic acid,

is an aromatic carboxylic acid that has garnered significant interest in various scientific fields.

Its unique chemical structure, featuring both carboxyl and hydroxyl functional groups on a

benzene ring, imparts specific physicochemical properties that make it a valuable molecule in

materials science and biomedical research. This guide provides a comprehensive overview of

the chemical structure, properties, synthesis, and key applications of 2-HTA, with a focus on its

relevance to researchers and professionals in drug development.

Chemical Structure and Identification
2-Hydroxyterephthalic acid is a derivative of terephthalic acid with a hydroxyl group

substituted at the 2-position of the benzene ring.
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2-Aminoterephthalic Acid
in H₂O + NaOH Add NaNO₂ at 0°CDissolution Add conc. HClDiazotization Stir at RT for 4hFormation of diazonium salt Add CuSO₄ and heat at 85°C for 24hHydrolysis 2-Hydroxyterephthalic AcidProduct formation
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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